Dimethoxy[(4-methoxyphenyl)methoxy]methylsilane

• CAS No.: 83817-61-2
• Molecular Formula: C11H18O4Si
• Molecular Weight: 242.34 g/mol
• IUPAC Name: dimethoxy-[(4-methoxyphenyl)methoxy]-methylsilane
• InChI: InChI=1S/C11H18O4Si/c1-12-11-7-5-10(6-8-11)9-15-16(4,13-2)14-3/h5-8H,9H2,1-4H3
• InChI Key: AIFQUEQBZCETDH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CO[Si](C)(OC)OC

Description

Dimethoxy[(4-methoxyphenyl)methoxy]methylsilane is a chemical compound that belongs to the class of organosilicon compounds. These compounds are characterized by the presence of silicon atoms bonded to organic groups. This compound is used in various chemical reactions and has applications in different fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Dimethoxy[(4-methoxyphenyl)methoxy]methylsilane typically involves the reaction of a silane compound with a methoxy-substituted phenol. The reaction is usually carried out in the presence of a catalyst, such as a Lewis acid, to facilitate the formation of the desired product. The reaction conditions, including temperature and solvent, can vary depending on the specific synthetic route used.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale reactions using similar synthetic routes. The process is optimized for efficiency and yield, often involving continuous flow reactors and automated systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

Dimethoxy[(4-methoxyphenyl)methoxy]methylsilane can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding silanols or siloxanes.

Reduction: Reduction reactions can convert the compound into different organosilicon derivatives.

Substitution: The methoxy groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles like alkoxides. The reaction conditions, including temperature, solvent, and reaction time, are optimized based on the desired product.

Major Products Formed

The major products formed from these reactions depend on the specific reaction type. For example, oxidation reactions may yield silanols, while substitution reactions can produce a variety of organosilicon compounds with different functional groups.

Scientific Research Applications

Dimethoxy[(4-methoxyphenyl)methoxy]methylsilane has a wide range of applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of other organosilicon compounds and as a reagent in various chemical reactions.

Biology: The compound can be used in the modification of biomolecules for research purposes.

Industry: this compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which Dimethoxy[(4-methoxyphenyl)methoxy]methylsilane exerts its effects involves the interaction of its silicon atom with various molecular targets. The compound can form stable bonds with other molecules, facilitating the formation of complex structures. The pathways involved in these interactions depend on the specific application and the nature of the target molecules.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to Dimethoxy[(4-methoxyphenyl)methoxy]methylsilane include:

4,4′-Dimethoxydiphenylamine: An aromatic amine used as a hole transporting material in electrochemical devices.

3,4-Dimethoxyphenethylamine: An analogue of dopamine with methoxy groups replacing hydroxy groups.

Uniqueness

This compound is unique due to its specific structure, which includes a silicon atom bonded to methoxy-substituted phenyl groups. This structure imparts distinct chemical properties, making it valuable in various applications where other similar compounds may not be as effective.